
An In-Depth Technical Guide to 14-
Deoxypoststerone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 14-Deoxypoststerone

Cat. No.: B1197410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
14-Deoxypoststerone is a steroid compound and a notable metabolite of the

phytoecdysteroid, 20-hydroxyecdysone. As a derivative of poststerone, this compound is of

significant interest to researchers in the fields of endocrinology, pharmacology, and drug

development due to its potential biological activities, which may parallel or diverge from its

parent compounds. This technical guide provides a comprehensive overview of 14-
Deoxypoststerone, including its chemical identity, and available data on its biological context.

Chemical Identity and Nomenclature
IUPAC Name: (2β,3β,5β)-2,3-Dihydroxypregn-7-ene-6,20-dione

Synonyms:

alpha-14-Deoxy poststerone

14-Deoxypoststerone

CAS Number: 1360460-98-5

Chemical Formula: C₂₁H₃₀O₄
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Molecular Weight: 346.46 g/mol

Physicochemical Properties
Property Value Reference

Molecular Formula C₂₁H₃₀O₄ [1]

Molecular Weight 346.46 [1]

CAS Number 1360460-98-5 [1]

Biological Context and Metabolism
14-Deoxypoststerone is a recognized metabolite of 20-hydroxyecdysone.[1][2] The metabolic

pathway involves two primary reactions: dehydroxylation at the C-14 position and cleavage of

the side-chain between C-20 and C-22.[1] This biotransformation is significant as it alters the

structure and potential activity of the parent ecdysteroid.

The metabolic pathway can be visualized as follows:

20-Hydroxyecdysone Poststerone

Side-chain cleavage
(C20-C22) 14-Deoxypoststerone
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Click to download full resolution via product page

Metabolism of 20-Hydroxyecdysone

Experimental Protocols
Synthesis of 14-Deoxypoststerone from 20-
Hydroxyecdysone
A referenced method for the synthesis of 14-Deoxypoststerone involves the following steps:

Starting Material: 20-Hydroxyecdysone (20E)

Reaction: Treatment of 20E with Zinc (Zn) powder in glacial acetic acid.
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Conditions: The reaction mixture is stirred at 67°C overnight.

Purification: The resulting product is purified using column chromatography with a solvent

system of dichloromethane (CH₂Cl₂) and methanol (MeOH), with a gradual increase in the

polarity.[2]

This process yields 14-Deoxypoststerone.[2]

Note: This is a general outline. For precise experimental details, including reagent quantities,

reaction monitoring, and full purification and characterization protocols, it is essential to consult

the primary literature.

Quantitative Data
Studies on the urinary excretion of 20-hydroxyecdysone and its metabolites have provided

some quantitative data for 14-Deoxypoststerone. Following oral administration of 20-

hydroxyecdysone, 14-Deoxypoststerone is detected in urine.

Parameter Value Notes

Urinary Detection

Detected as a metabolite

following 20-hydroxyecdysone

administration.

Further quantitative data regarding receptor binding affinities, IC50 values in various assays,

and other pharmacological parameters are not extensively available in the public domain and

represent an area for future research.

Signaling Pathways and Biological Activity
The precise signaling pathways and biological activities of 14-Deoxypoststerone are not yet

fully elucidated. However, as a metabolite of 20-hydroxyecdysone, it is hypothesized to play a

role in the anabolic and performance-enhancing effects attributed to its parent compound. The

anabolic activity of ecdysteroids is an area of active investigation.

The general workflow for investigating the biological activity of a compound like 14-
Deoxypoststerone would typically involve the following stages:
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In Vitro Studies

In Vivo Studies

Mechanism of Action

Receptor Binding Assays

Cell-Based Assays
(e.g., muscle cells)

Gene Expression Analysis

Animal Models
(e.g., rodents)

Pharmacokinetic Studies

Efficacy and Safety Studies

Signaling Pathway
Identification
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Workflow for Investigating Biological Activity

Conclusion
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14-Deoxypoststerone is an intriguing steroid metabolite with potential for significant biological

activity. While current knowledge is primarily centered on its identity and role as a metabolite of

20-hydroxyecdysone, the field is ripe for further investigation. Detailed studies into its

synthesis, purification, quantitative biological activities, and specific signaling pathways are

necessary to fully understand its pharmacological profile and potential applications in research

and drug development. This guide serves as a foundational resource for professionals

embarking on the study of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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